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Compound of Interest

Compound Name: Biotin-DEVD-FMK

Cat. No.: B1574936

Get Quote

Introduction: The Critical Role of Caspase-3 in
Apoptosis and the Principle of Affinity Labeling
Caspase-3 is a critical executioner caspase in the intricate cellular process of apoptosis, or

programmed cell death.[1][2][3] Its activation marks a key point of no return in the apoptotic

cascade.[2] Caspases exist as inactive zymogens (procaspases) and are activated through

proteolytic cleavage by initiator caspases, such as caspase-8 and caspase-9, in response to

either extrinsic or intrinsic apoptotic signals.[1][2][4] Once activated, caspase-3 proceeds to

cleave a host of cellular substrates, leading to the characteristic morphological and biochemical

hallmarks of apoptosis.[3] Given its central role, the detection of active caspase-3 is a reliable

indicator of apoptosis in experimental systems.

Affinity labeling is a powerful technique to identify and quantify the activity of specific enzymes

within a complex biological sample. This method utilizes a reactive probe that specifically and

irreversibly binds to the active site of the target enzyme. For caspase-3, Biotin-DEVD-FMK
serves as an ideal affinity label. This synthetic peptide is designed with three key features:

DEVD (Asp-Glu-Val-Asp): This tetrapeptide sequence mimics the natural cleavage site

recognized by caspase-3, ensuring high specificity.[1][5]
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FMK (Fluoromethyl Ketone): This reactive group forms a covalent, irreversible bond with the

cysteine residue in the active site of caspase-3, effectively "trapping" the enzyme.[6][7][8][9]

[10]

Biotin: This small molecule tag allows for sensitive detection of the labeled caspase-3

through its high-affinity interaction with streptavidin conjugates.[11][12][13]

These application notes provide a comprehensive guide to the principles and protocols for the

affinity labeling of active caspase-3 using Biotin-DEVD-FMK in both in vitro (cell lysates) and

in situ (whole cells) settings.

Mechanism of Action: Irreversible Inhibition and
Labeling
The Biotin-DEVD-FMK probe is a cell-permeable compound that readily enters cells and

interacts with active caspase-3.[11][14][15] The DEVD peptide sequence directs the inhibitor to

the active site of caspase-3. The electrophilic fluoromethyl ketone moiety then reacts with the

nucleophilic thiol group of the cysteine residue within the enzyme's catalytic domain.[7] This

results in the formation of a stable thioether bond, leading to irreversible inhibition and covalent

labeling of the active caspase-3 enzyme.[6][10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b1574936?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1574936?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

